Cas no 1159537-18-4 (2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine)

• Product Name: 2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine
• CAS No: 1159537-18-4
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 5176832
• PubChem ID: 75532023
• Update Time: 2025-10-29

2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methoxyphenyl)methyl]-1,3-benzoxazol-4-amine
• Z1398565944
• 4-Benzoxazolamine, 2-[(4-methoxyphenyl)methyl]-
• 2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine

• Inchi： 1S/C15H14N2O2/c1-18-11-7-5-10(6-8-11)9-14-17-15-12(16)3-2-4-13(15)19-14/h2-8H,9,16H2,1H3
• InChI Key： DNDGCOOKWFNCBN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2N=C1CC1C=CC(=CC=1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 61.3

Additional information on 2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine

2-(4-Methoxyphenyl)methyl-1,3-benzoxazol-4-amine

2-(4-Methoxyphenyl)methyl-1,3-benzoxazol-4-amine is a highly specialized organic compound with the CAS registry number 1159537-18-4. This compound belongs to the class of benzoxazole derivatives, which are known for their versatile applications in various fields of chemistry and materials science. The structure of this compound is characterized by a benzoxazole ring system, which is a fused bicyclic structure consisting of a benzene ring and an oxazole ring. The substituents on the benzoxazole ring include a methoxy group at the 4-position of the phenyl ring and an amino group at the 4-position of the oxazole ring.

The synthesis of 2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine involves a series of carefully designed organic reactions. The starting material is typically a substituted aniline derivative, which undergoes condensation with a carbonyl compound in the presence of an acid catalyst to form the benzoxazole skeleton. The methoxy group at the 4-position is introduced through either nucleophilic aromatic substitution or through pre-functionalization of the starting material. The amino group at the 4-position is introduced via amination reactions, often using ammonia or primary amines as nucleophiles.

Recent studies have highlighted the potential of benzoxazole derivatives in drug discovery and development. The unique electronic properties of the benzoxazole ring system make it an attractive scaffold for designing bioactive molecules. For instance, 2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine has been shown to exhibit potent anti-inflammatory and antioxidant activities in vitro. These properties make it a promising candidate for further exploration in the development of therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

In addition to its biological applications, 2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine has also found utility in materials science. The compound's ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for organic synthesis. Furthermore, its photoluminescent properties have been investigated for potential applications in optoelectronic devices.

The development of efficient and scalable synthetic routes for benzoxazole derivatives remains an active area of research. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of these compounds, which are valuable for studying their stereochemical effects on biological activity.

In conclusion, 2-(4-methoxyphenyl)methyl-1,3-benzoxazol-4-amine is a multifaceted compound with significant potential in both biological and materials science applications. Its unique structure and versatile reactivity make it an intriguing target for further research and development.